N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C19H12FN3O3
• Molecular Weight: 349.3 g/mol
• IUPAC Name: N-[3-[(4-cyano-2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H12FN3O3/c20-16-9-12(11-21)6-7-15(16)18(24)22-13-3-1-4-14(10-13)23-19(25)17-5-2-8-26-17/h1-10H,(H,22,24)(H,23,25)
• InChI Key: RKCSKLCQFVOQIL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)NC(=O)C3=C(C=C(C=C3)C#N)F
• solubility: 2 [ug/mL]

Description

N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide, also known as CFTR inhibitor-172, is a chemical compound that has been extensively studied for its potential therapeutic benefits in various diseases. It is a potent inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the transport of ions across cell membranes.

Mechanism of Action

N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 works by binding to a specific site on the N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide protein, known as the cytoplasmic regulatory domain. This binding prevents the N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide protein from opening and allowing ions to pass through, effectively inhibiting ion transport across cell membranes.
Biochemical and Physiological Effects:
N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 has been shown to have significant effects on ion transport in various tissues, including the lungs, kidneys, and intestines. In cystic fibrosis, N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 can help to restore normal ion transport in the lungs, reducing inflammation and improving lung function. In polycystic kidney disease, N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 can help to reduce fluid secretion and slow the growth of cysts. In secretory diarrhea, N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 can help to reduce fluid secretion in the intestines, improving symptoms of diarrhea.

Advantages and Limitations for Lab Experiments

N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 has several advantages for use in lab experiments, including its high potency and specificity for the N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide protein. However, it also has some limitations, including its relatively high cost and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172, including:
1. Developing more potent and selective N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitors for use in clinical settings.
2. Investigating the potential use of N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitors in other diseases, such as hypertension and cancer.
3. Exploring the mechanisms underlying the effects of N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitors on ion transport and disease symptoms.
4. Developing new formulations and delivery methods for N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitors to improve their efficacy and reduce side effects.
In conclusion, N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 is a promising compound with significant potential for use in the treatment of various diseases. Its ability to inhibit the N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide protein and restore normal ion transport makes it a valuable tool for research and drug development. With continued research and development, N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 may one day become an important therapeutic agent for a wide range of diseases.

Synthesis Methods

The synthesis of N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 involves multiple steps, starting from the reaction between 4-cyano-2-fluorobenzoic acid and 3-aminophenylboronic acid. This intermediate is then reacted with 2-furoic acid to produce the final product, N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172.

Scientific Research Applications

N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 has been extensively studied for its potential therapeutic benefits in various diseases, including cystic fibrosis, polycystic kidney disease, and secretory diarrhea. It is a potent inhibitor of the N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide protein, which is responsible for regulating the transport of ions across cell membranes. By inhibiting N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide, N-{3-[(4-cyano-2-fluorobenzoyl)amino]phenyl}-2-furamide inhibitor-172 can help to restore normal ion transport and improve disease symptoms.